Lanthanum(III) trifluoromethanesulfonate hydrate

• IUPAC Name: lanthanum(3+);trifluoromethanesulfonate;hydrate
• InChI: InChI=1S/3CHF3O3S.La.H2O/c3*2-1(3,4)8(5,6)7;;/h3*(H,5,6,7);;1H2/q;;;+3;/p-3
• InChI Key: CTIQOTSXSWQWHG-UHFFFAOYSA-K
• Canonical SMILES: C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].O.[La+3]
• Molecular Formula: C3H2F9LaO10S3
• DSSTOX Substance ID: DTXSID90746546
• Molecular Weight: 604.1 g/mol
• CAS RN: 34629-21-5

Description

Lanthanum(III) trifluoromethanesulfonate hydrate, also known as Lanthanum(III) triflate, is a compound with the formula (CF3SO3)3La · xH2O. It is used as a catalyst in various chemical reactions.

Synthesis Analysis

Lanthanum triflate catalyzes a direct conversion of N-benzyloxycarbonyl-, N-allyloxycarbonyl-, and N-trichloroethoxycarbonyl-protected amines into nonsymmetric ureas in high yields. It is also used as a catalyst for the synthesis of aziridine.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula (CF3SO3)3La · xH2O. The molecular weight of the compound is 586.11 (anhydrous basis).

Chemical Reactions Analysis

This compound is a water-tolerant Lewis acid used in the Aldol reaction of silyl enol ethers with aldehydes.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 586.11 (anhydrous basis). The degree of hydration is between 8 and 9.

Scientific Research Applications

Structural Analysis in Solutions

Lanthanum(III) trifluoromethanesulfonate hydrate's structure in various solvents has been a key area of research. Studies using Extended X-ray Absorption Fine Structure (EXAFS) and large-angle X-ray scattering (LAXS) techniques have shown that in aqueous solutions, the hydrated lanthanum(III) ion likely mirrors its structure in solid form, primarily consisting of nine water molecules coordinated in a tricapped trigonal prismatic configuration. This structural understanding is crucial for various applications in inorganic chemistry and materials science (Näslund, Lindqvist-Reis, Persson, & Sandström, 2000).

Catalysis

Lanthanum(III) trifluoromethanesulfonate has been identified as an effective catalyst in organic synthesis. For instance, it catalyzes the direct amidation of esters and amines under mild conditions, showcasing its potential in synthesizing a variety of amides. This attribute makes it a valuable component in pharmaceutical and organic chemical manufacturing (Morimoto, Fujiwara, Shimizu, Morisaki, & Ohshima, 2014).

Hydration and Coordination Studies

Research has also focused on the hydration of lanthanoid(III) ions, including lanthanum(III), in aqueous solutions and crystalline hydrates. These studies contribute to a deeper understanding of the hydration properties of lanthanides, which is vital for their application in fields like coordination chemistry and materials engineering (Persson, D’Angelo, De Panfilis, Sandström, & Eriksson, 2008).

Use in Organic Reactions

This compound is instrumental in organic reactions, like the aminolysis of 1,2-epoxides to yield corresponding β-amino alcohols. Its role in these reactions is characterized by anti stereoselectivity and high regioselectivity, which is significant for producing specific organic compounds in a controlled manner (Chini, Crotti, Favero, Macchia, & Pineschi, 1994).

Mechanism of Action

As a catalyst, Lanthanum(III) trifluoromethanesulfonate hydrate facilitates various chemical reactions. For example, it is used in the Aldol reaction of silyl enol ethers with aldehydes.

Safety and Hazards

Lanthanum(III) trifluoromethanesulfonate hydrate can cause severe skin burns and eye damage. Safety measures include wearing eye protection and face protection. If swallowed, rinse mouth and do not induce vomiting. If it comes in contact with eyes, rinse cautiously with water for several minutes.

Synthesis routes and methods

Procedure details

Lanthanum (III) carbonate pentahydrate (2.74) was suspended in water (20 mL), and triflic acid (9.0 g) was added dropwise. Once the exothermic addition was complete, a clear colorless solution remained which yielded lanthanum (III) trifluoromethanesulfonate hydrate (14.3 g, as a glassy wet solid) after water removal in vacuo.